2-(5,5-Difluoroazepan-4-yl)acetonitrile;hydrochloride

• IUPAC Name: 2-(5,5-difluoroazepan-4-yl)acetonitrile;hydrochloride
• InChI: InChI=1S/C8H12F2N2.ClH/c9-8(10)3-6-12-5-2-7(8)1-4-11;/h7,12H,1-3,5-6H2;1H
• InChI Key: IVBPMOKJQKLHAD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC(C1CC#N)(F)F.Cl
• Molecular Formula: C8H13ClF2N2
• Molecular Weight: 210.65 g/mol

Description

2-(5,5-Difluoroazepan-4-yl)acetonitrile;hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This chemical compound is also known as DFAPA hydrochloride and has a molecular formula of C9H11ClF2N2.

Scientific Research Applications

Organic Synthesis and Chemical Transformations

Organic synthesis techniques frequently utilize compounds like "2-(5,5-Difluoroazepan-4-yl)acetonitrile hydrochloride" for the creation of complex molecules. For instance, the synthesis of fluorinated heterocycles, such as 4,4-Difluoro-1H-pyrazole derivatives, demonstrates the utility of fluorine-containing compounds in enhancing molecular properties. The reactivity of such compounds in acetonitrile as a solvent is highlighted, indicating their role in introducing fluorine atoms into organic frameworks, which is crucial for the development of pharmaceuticals and agrochemicals (Breen et al., 2014).

Coordination Chemistry and Material Science

In coordination chemistry, the synthesis of unprecedented lanthanide-containing coordination polymers constructed from hexanuclear molecular building blocks showcases the strategic use of acetonitrile-based reactions. These polymers, formulated as {Ln6O(OH)82(bdc)(Hbdc)2·2NO3·H2bdc}∞, exhibit interesting properties like strong luminescence under UV irradiation, suggesting potential applications in materials science and optoelectronics (Calvez et al., 2011).

Catalysis and Green Chemistry

The field of catalysis and green chemistry also benefits from the applications of such compounds. For example, the synthesis and study of carbene silver(I) complexes with imidazole derivatives in reactions highlight the role of these compounds in catalytic processes, which could lead to developments in sustainable chemistry practices. These complexes, characterized by their unique structure and biological activity, underline the versatility of acetonitrile derivatives in catalysis (Jiu-fu et al., 2015).

Electrochemistry and Energy Storage

In the context of electrochemistry and energy storage, studies have investigated the safety improvements of supercapacitors' organic electrolytes through the addition of room temperature ionic liquids to acetonitrile. Such research indicates the importance of acetonitrile derivatives in enhancing the safety and performance of energy storage devices, marking a step forward in the development of more reliable and efficient supercapacitors (Abdallah et al., 2012).